Cas no 873002-92-7 (4-methyl-N-{2-6-(morpholin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzene-1-sulfonamide)

• Product Name: 4-methyl-N-{2-6-(morpholin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzene-1-sulfonamide
• CAS No: 873002-92-7
• MF: C₁₈H₂₂N₆O₃S
• MW: 402.470681667328
• CID: 5509986
• Update Time: 2025-06-08

4-methyl-N-{2-6-(morpholin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-[2-(6-morpholin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl]benzenesulfonamide
• 4-methyl-N-{2-6-(morpholin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzene-1-sulfonamide

• Inchi： 1S/C18H22N6O3S/c1-14-2-4-15(5-3-14)28(25,26)19-9-8-17-21-20-16-6-7-18(22-24(16)17)23-10-12-27-13-11-23/h2-7,19H,8-13H2,1H3
• InChI Key： IAYMKSMLUYJXCA-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2N3C(=NN=2)C=CC(N2CCOCC2)=N3)(=O)=O)=CC=C(C)C=C1

Additional information on 4-methyl-N-{2-6-(morpholin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzene-1-sulfonamide

Comprehensive Overview of 4-methyl-N-{2-6-(morpholin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzene-1-sulfonamide (CAS No. 873002-92-7)

The compound 4-methyl-N-{2-6-(morpholin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzene-1-sulfonamide (CAS No. 873002-92-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the morpholin-4-yl and 1,2,4-triazolo[4,3-b]pyridazine moieties, make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor, given its ability to interact with specific enzymatic pathways.

In recent years, the demand for novel sulfonamide derivatives has surged, driven by their versatility in medicinal chemistry. The 4-methyl-N-{2-6-(morpholin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzene-1-sulfonamide stands out due to its optimized pharmacokinetic properties, such as improved solubility and bioavailability. These attributes align with current trends in precision medicine, where tailored therapeutics are designed to target specific molecular pathways with minimal off-target effects.

The CAS No. 873002-92-7 compound has also been a subject of interest in computational chemistry and AI-driven drug design. With the rise of machine learning algorithms in molecular modeling, researchers are leveraging tools like molecular docking and quantitative structure-activity relationship (QSAR) studies to predict its binding affinities and optimize its scaffold for enhanced efficacy. This approach resonates with the growing emphasis on accelerated drug discovery and cost-effective R&D strategies.

Another area of exploration for 4-methyl-N-{2-6-(morpholin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzene-1-sulfonamide is its potential role in addressing drug-resistant infections. As antimicrobial resistance becomes a global health crisis, sulfonamide-based compounds are being reevaluated for their ability to circumvent resistance mechanisms. The morpholin-4-yl group in this compound may contribute to its ability to penetrate bacterial cell membranes more effectively, offering a new avenue for antibiotic development.

From a synthetic chemistry perspective, the preparation of CAS No. 873002-92-7 involves multi-step organic transformations, including cyclization reactions and sulfonamide coupling. These processes are critical for achieving high purity and yield, which are essential for scaling up production. The compound's stability under various pH conditions and its compatibility with common excipients further enhance its appeal for formulation scientists.

In the context of green chemistry, researchers are also investigating eco-friendly synthesis routes for 4-methyl-N-{2-6-(morpholin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzene-1-sulfonamide. Sustainable practices, such as catalytic methods and solvent-free reactions, are being explored to minimize environmental impact. This aligns with the broader pharmaceutical industry's shift toward sustainable manufacturing and carbon footprint reduction.

Looking ahead, the compound's potential applications extend beyond therapeutics. Its unique structural motifs could be valuable in material science, particularly in the development of functional polymers or sensors. The integration of 1,2,4-triazolo[4,3-b]pyridazine into polymeric frameworks may yield materials with tailored electronic or optical properties, opening doors for innovation in nanotechnology.

In summary, 4-methyl-N-{2-6-(morpholin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzene-1-sulfonamide (CAS No. 873002-92-7) represents a multifaceted compound with broad implications across pharmaceuticals, biochemistry, and materials science. Its continued study promises to unlock new opportunities in targeted therapy, antimicrobial research, and sustainable chemistry, making it a cornerstone of modern scientific inquiry.